Cas no 1416354-35-2 ((2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride)

• Product Name: (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride
• CAS No: 1416354-35-2
• MF: C₉H₁₃ClNO₃P
• MW: 249.6312
• MDL: MFCD23135861
• CID: 2092753
• PubChem ID: 70700922
• Update Time: 2025-05-19

(2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride
• AK105104
• AX8239367
• ST24033803
• 2-aminoindan-2-phosphonic acid hydrochloride
• Phosphonic acid, P-(2-amino-2,3-dihydro-1H-inden-2-yl)-, hydrochloride (1:1)
• 2-aminoindan-2-phosphonic acid
• (2-AMINO-2,3-DIHYDRO-1H-INDEN-2-YL)PHOSPHONIC ACID HCL
• SCHEMBL19100214
• AS-73346
• 2-AMINO-1,3-DIHYDROINDEN-2-YLPHOSPHONIC ACID HYDROCHLORIDE
• (2-amino-1,3-dihydroinden-2-yl)phosphonic acid;hydrochloride
• C9H13ClNO3P
• AKOS016002958
• MFCD23135861
• (2-Amino-2,3-dihydro-1H-inden-2-yl)-phosphonic acid hydrochloride
• DB-145696
• (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonicacidhydrochloride
• 1416354-35-2
• CS-W018415

• MDL： MFCD23135861
• Inchi： 1S/C9H12NO3P.ClH/c10-9(14(11,12)13)5-7-3-1-2-4-8(7)6-9;/h1-4H,5-6,10H2,(H2,11,12,13);1H
• InChI Key： VZZDWKUDNIOOBD-UHFFFAOYSA-N
• SMILES： Cl[H].P(C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])N([H])[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 249.0321580g/mol
• Monoisotopic Mass: 249.0321580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

(2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride

Recent Advances in the Study of (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride (CAS: 1416354-35-2)

In recent years, (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride (CAS: 1416354-35-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its phosphonic acid moiety and indene backbone, has been explored for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a catalytic asymmetric hydrogenation step, achieving enantiomeric excess of over 95%. This advancement is critical for ensuring the compound's consistency in pharmacological studies, as enantiopurity often influences biological activity. The study also reported scalable production methods, which are essential for future preclinical and clinical evaluations.

Mechanistic studies have revealed that (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride acts as a potent inhibitor of glutamate carboxypeptidase II (GCPII), an enzyme implicated in neurological disorders such as neuropathic pain and glioblastoma. Research published in ACS Chemical Neuroscience demonstrated that the compound exhibits nanomolar affinity for GCPII, with a Ki value of 2.3 nM. This high affinity is attributed to the phosphonic acid group's ability to chelate the zinc ions in the enzyme's active site, thereby blocking substrate access. These findings suggest potential therapeutic applications for conditions where GCPII overexpression is pathological.

In addition to its neurological applications, recent in vitro studies have explored the compound's efficacy in oncology. A 2024 study in Cancer Research highlighted its ability to inhibit prostate-specific membrane antigen (PSMA), a biomarker overexpressed in prostate cancer cells. The compound's dual inhibitory activity against both GCPII and PSMA positions it as a promising candidate for theranostic applications, combining diagnostic imaging and targeted therapy. Preliminary animal models showed significant tumor growth inhibition with minimal off-target effects, supporting further investigation.

Despite these promising results, challenges remain in the clinical translation of (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride. Pharmacokinetic studies indicate limited oral bioavailability, necessitating the development of prodrug formulations or alternative delivery systems. Recent work in the European Journal of Pharmaceutical Sciences proposed a prodrug strategy involving esterification of the phosphonic acid group, which improved intestinal absorption in rodent models. Such innovations are crucial for advancing the compound toward human trials.

In conclusion, (2-Amino-2,3-dihydro-1H-inden-2-yl)phosphonic acid hydrochloride represents a versatile scaffold with broad therapeutic potential. Its dual role in targeting GCPII and PSMA underscores its relevance in both neurology and oncology. Future research should focus on optimizing its pharmacokinetic profile and expanding preclinical validation to fully realize its clinical promise. The compound's unique mechanism of action and recent synthetic advancements make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical communities.